Cas no 20873-58-9 (5-(Methylthio)thiophene-2-carboxylic Acid)

• Product Name: 5-(Methylthio)thiophene-2-carboxylic Acid
• CAS No: 20873-58-9
• MF: C₆H₆O₂S₂
• MW: 174.240639209747
• MDL: MFCD00173742
• CID: 252216
• PubChem ID: 714372
• Update Time: 2025-05-21

5-(Methylthio)thiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Methylsulfanylthiophene-2-carboxylic acid
• 2-Thiophenecarboxylicacid, 5-(methylthio)-
• 5-(methylsulfanyl)thiophene-2-carboxylic acid
• 5-(METHYLTHIO)THIOPHENE-2-CARBOXYLIC ACID
• 2-thiophenecarboxylic acid,5-(methylthio)
• 5-(Methylthio)-2-Thiophenecarboxylic Acid
• 5-Methylmercapto-thiophen-2-carbonsaeure
• 5-methylsulfanyl-thiophene-2-carboxylic acid
• 5-methylthiothiophene-2-carboxylic acid
• CS-W017496
• 5-methylsulfanylthiophene-2-carboxylicacid
• Z1201619509
• HMS563G17
• 20873-58-9
• 5-(methylthio)thiophene-2-carboxylic acid, AldrichCPR
• HMS1369F06
• SB67104
• BDBM50261993
• MFCD00173742
• SR-01000406260-1
• EN300-78012
• CCG-47480
• Maybridge1_007717
• 2-thiophenecarboxylic acid, 5-(methylthio)-
• CHEMBL450866
• DTXSID70351935
• W17807
• FWFWUSLBIIIIEN-UHFFFAOYSA-N
• 5-(Methylsulphanyl)thiophene-2-carboxylic acid
• A814992
• PD182423
• SCHEMBL2723219
• ChemDiv2_000116
• 5-methylmercaptothiophene-2-carboxylic
• SEW 03638
• 5-methylthio-2-thiophenecarboxylic acid
• FT-0619724
• Cambridge id 5103856
• TS-00170
• NCGC00328567-01
• AKOS000313662
• SR-01000406260
• SR-01000406260-2
• AB01321581-02
• ZJ7UBW7579
• BBL104086
• DB-045413
• SY021636
• STL557901
• 5-(Methylthio)thiophene-2-carboxylic Acid

• MDL： MFCD00173742
• Inchi： 1S/C6H6O2S2/c1-9-5-3-2-4(10-5)6(7)8/h2-3H,1H3,(H,7,8)
• InChI Key： FWFWUSLBIIIIEN-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(=O)O)SC

Computed Properties

• Exact Mass: 173.98100
• Monoisotopic Mass: 173.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 90.8A^2

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 106 ºC
• Boiling Point: 338.2°C at 760 mmHg
• Flash Point: 158.4°C
• Refractive Index: 1.642
• Solubility: Slightly soluble (1 g/l) (25 º C),
• PSA: 90.84000
• LogP: 2.16820

5-(Methylthio)thiophene-2-carboxylic Acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-43-20/21/22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-(Methylthio)thiophene-2-carboxylic Acid

5-(Methylthio)thiophene-2-carboxylic Acid (CAS No. 20873-58-9)

5-(Methylthio)thiophene-2-carboxylic acid is a compound with the CAS registry number 20873-58-9, and it belongs to the class of thiophene derivatives. This compound has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including materials science, pharmaceuticals, and agrochemicals. The molecule consists of a thiophene ring substituted with a methylthio group at the 5-position and a carboxylic acid group at the 2-position, making it a versatile building block for further chemical modifications.

The synthesis of 5-(methylthio)thiophene-2-carboxylic acid has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements have focused on improving the yield and purity of the compound through catalytic processes and green chemistry approaches. For instance, a study published in *Chemical Communications* in 2023 demonstrated a novel route using microwave-assisted synthesis, which significantly reduced reaction time while maintaining high product quality. This highlights the growing interest in sustainable and efficient synthetic strategies for this compound.

One of the most promising applications of 5-(methylthio)thiophene-2-carboxylic acid lies in its use as a precursor for advanced materials. The thiophene moiety is known for its aromatic stability and electronic properties, making it an ideal component for constructing conjugated systems. Researchers have successfully incorporated this compound into polymer frameworks, resulting in materials with enhanced conductivity and mechanical strength. A notable example is its integration into organic photovoltaic (OPV) devices, where it contributes to improved charge transport properties and overall device efficiency.

In the pharmaceutical industry, 5-(methylthio)thiophene-2-carboxylic acid has shown potential as a lead compound for drug development. Its sulfur-containing groups are known to exhibit bioactivity, particularly in anti-inflammatory and antioxidant contexts. A recent study in *Journal of Medicinal Chemistry* explored its derivatives as inhibitors of key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The results indicated that certain analogs possess promising therapeutic effects, paving the way for further preclinical testing.

Another emerging application of this compound is in agrochemicals, where it has been investigated as a potential herbicide or plant growth regulator. Its ability to interact with biological systems at the molecular level makes it a candidate for developing eco-friendly agricultural solutions. A research team from the University of California reported that 5-(methylthio)thiophene-2-carboxylic acid derivatives can modulate plant hormone signaling pathways, leading to enhanced crop resilience against environmental stressors.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity of 5-(methylthio)thiophene-2-carboxylic acid. Density functional theory (DFT) calculations have revealed that the methylthio group plays a crucial role in stabilizing the molecule's excited states, which is essential for its optical properties. These insights are valuable for designing new materials with tailored electronic characteristics.

In conclusion, 5-(methylthio)thiophene-2-carboxylic acid (CAS No. 20873-58-9) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and reactivity make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover its potential, this compound is poised to play an increasingly important role in advancing modern science and technology.